Cas no 2680805-72-3 (benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate)

• Product Name: benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate
• CAS No: 2680805-72-3
• MF: C₁₄H₁₄N₂O₃S₂
• MW: 322.402560710907
• CID: 5924341
• PubChem ID: 165930481
• Update Time: 2025-06-08

benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate
• 2680805-72-3
• EN300-28294266

• Inchi： 1S/C14H14N2O3S2/c1-9(17)11-12(16-14(20-2)21-11)15-13(18)19-8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,15,18)
• InChI Key： VCLXSIPVIAETCN-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(C)=O)NC(=O)OCC1C=CC=CC=1)SC

Computed Properties

• Exact Mass: 322.04458466g/mol
• Monoisotopic Mass: 322.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 122Ų

Additional information on benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate

Introduction to Benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate (CAS No. 2680805-72-3)

Benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate, with the chemical formula corresponding to its CAS number 2680805-72-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of functional groups such as the acetyl and methylsulfanyl moieties in its structure contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of Benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate incorporates a benzyl moiety at the nitrogen atom of the carbamate group, which is linked to a thiazole ring. The thiazole ring itself is a heterocyclic compound consisting of sulfur and nitrogen atoms, and it is known to exhibit a wide range of biological activities. Specifically, the 5-acetyl and 2-methylsulfanyl substituents on the thiazole ring enhance its pharmacological profile by influencing its interactions with biological targets.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that compounds containing the thiazole scaffold can possess antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate may contribute to its potential as an active pharmaceutical ingredient (API) or a key intermediate in the synthesis of more complex molecules.

The synthesis of Benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiazole core, followed by functionalization at the 5-position with an acetyl group. Subsequently, the introduction of the methylsulfanyl group at the 2-position and the carbamate group at the nitrogen atom completes the synthesis. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound at each stage of synthesis.

One of the most compelling aspects of Benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate is its potential biological activity. Preliminary studies have suggested that this compound may interact with specific enzymes or receptors involved in pathological processes. For example, research indicates that thiazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The presence of both acetyl and methylsulfanyl groups in Benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate may enhance its binding affinity to these targets, thereby increasing its therapeutic efficacy.

The pharmacokinetic properties of Benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate are also an important consideration in its development as a potential drug candidate. Factors such as solubility, stability, and metabolic degradation pathways must be thoroughly evaluated to determine its bioavailability and duration of action. Computational modeling techniques can be used to predict how this compound will behave within biological systems, providing valuable insights into its potential pharmacokinetic profile.

In addition to its therapeutic potential, Benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate may find applications in other areas of chemical research. Its unique structure makes it a useful scaffold for designing novel compounds with enhanced biological activity. By modifying specific functional groups or introducing new substituents, researchers can explore a wide range of possible derivatives that may exhibit improved pharmacological properties.

The latest advancements in synthetic chemistry have also opened up new possibilities for producing Benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate on an industrial scale. Continuous flow reactors and green chemistry principles are being increasingly adopted to improve efficiency and reduce environmental impact. These innovations not only enhance the scalability of production but also align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, Benzyl N-[5-acetyl-2-(methylsulfanyl)-1,3-thiazol-4-yl]carbamate (CAS No. 2680805-72-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies across various medical conditions.